Cas no 1798414-79-5 (N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1798414-79-5
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 5876875
• PubChem ID: 71806850
• Update Time: 2025-07-15

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-1-methyltriazole-4-carboxamide
• F6436-2656
• N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS024559880
• 1798414-79-5

• Inchi： 1S/C17H21N5O3/c1-21-12-15(19-20-21)17(24)18-11-13-6-8-22(9-7-13)16(23)5-4-14-3-2-10-25-14/h2-5,10,12-13H,6-9,11H2,1H3,(H,18,24)/b5-4+
• InChI Key： XCQFDUXJUQLIPL-SNAWJCMRSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CCC(CNC(C2=CN(C)N=N2)=O)CC1

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.3Ų

Additional information on N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

N-{1-(2E)-3-(Furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1798414-79-5, known as N-{[1-(2E)-3-(furan-2-yl)propenoyl]piperidin-4-yl}methyl}-1-methyl-1H-[1,2,3]triazolecarboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a furan moiety, and a triazole ring. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and coupling reactions. The presence of the furan group introduces aromaticity and potential for conjugation, which can enhance the molecule's stability and reactivity. Recent studies have shown that this compound exhibits promising activity in certain enzymatic assays, particularly in the inhibition of key enzymes involved in metabolic pathways. This suggests its potential application as a lead compound in drug discovery.

In terms of pharmacological activity, the compound has been evaluated for its ability to modulate cellular signaling pathways. The triazole ring is known to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding to biological targets. Preliminary data indicate that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for further investigation in therapeutic applications.

The structural versatility of this compound also makes it an attractive candidate for material science applications. The combination of the piperidine ring and the furan group provides opportunities for exploring its use in polymer chemistry or as a component in advanced materials. Researchers are currently investigating its potential as a building block for constructing functional polymers with tailored properties.

In conclusion, N-{[1-(2E)-3-(furan-2-yl)propenoyl]piperidin-4-yl}methyl}-1-methyl-1H-[1,2,3]triazolecarboxamide (CAS No. 1798414-79-) represents a fascinating example of modern organic synthesis. Its unique structure and promising biological activity position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of novel therapeutics and materials.